2-Bromo-1,10-phenanthroline-5,6-dione

• Molecular Formula: C12H5BrN2O2
• Molecular Weight: 289.08 g/mol
• IUPAC Name: 2-bromo-1,10-phenanthroline-5,6-dione
• InChI: InChI=1S/C12H5BrN2O2/c13-8-4-3-7-10(15-8)9-6(2-1-5-14-9)11(16)12(7)17/h1-5H
• InChI Key: AIQZZIVCEZTHPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C3=C(C=CC(=N3)Br)C(=O)C2=O)N=C1

Description

2-Bromo-1,10-phenanthroline-5,6-dione is a brominated derivative of 1,10-phenanthroline-5,6-dione (phendione), a planar heterocyclic compound with a quinonoid structure. The bromine substitution at the 2-position modifies its electronic and steric properties, enhancing its utility in coordination chemistry, organic synthesis, and biomedical applications such as antitumor and antibacterial agents . Its structure combines redox-active quinone moieties with a bromine atom, enabling unique reactivity in metal chelation and catalytic processes .

Preparation Methods

The synthesis of 2-Bromo-1,10-phenanthroline-5,6-dione typically involves the bromination of 1,10-phenanthroline-5,6-dione. One common method includes the use of bromine (Br2) in the presence of sulfuric acid (H2SO4) and nitric acid (HNO3). The reaction is carried out at elevated temperatures to ensure complete bromination . Another method involves the use of N-oxide formation followed by bromination using tetrabutylammonium bromide (TBAB) and p-toluenesulfonic anhydride .

Chemical Reactions Analysis

2-Bromo-1,10-phenanthroline-5,6-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into less oxidized forms.

Substitution: The bromine atom in the compound can be substituted with other functional groups using appropriate reagents.

Common reagents used in these reactions include bromine, sulfuric acid, nitric acid, and tetrabutylammonium bromide . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-Bromo-1,10-phenanthroline-5,6-dione has several scientific research applications:

Chemistry: It is used as a ligand in the preparation of polynuclear complexes and coordination compounds.

Biology: The compound has been studied for its potential biological activities, including its interactions with enzymes and other biomolecules.

Medicine: Research has explored its potential use in medicinal chemistry, particularly in the development of new therapeutic agents.

Industry: The compound is used in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-1,10-phenanthroline-5,6-dione involves its ability to act as a ligand and form complexes with metal ions. These complexes can interact with various molecular targets, including enzymes and receptors, leading to different biological effects. The pathways involved in these interactions depend on the specific metal ions and the biological context .

Comparison with Similar Compounds

Structural and Substituent Variations

The position and number of bromine substituents significantly influence the physicochemical and biological properties of phenanthroline-dione derivatives. Key analogues include:

Compound Name	Substituent Position(s)	Molecular Formula	Molar Mass (g/mol)	Key Properties/Applications
2-Bromo-1,10-phenanthroline-5,6-dione	2-Br	C₁₂H₅BrN₂O₂	305.09	Enhanced metal chelation; antitumor applications
3-Bromo-1,10-phenanthroline-5,6-dione	3-Br	C₁₂H₅BrN₂O₂	305.09	Fluorescent labeling; antibacterial activity
2,9-Dibromo-1,10-phenanthroline-5,6-dione	2-Br, 9-Br	C₁₂H₄Br₂N₂O₂	367.98	Higher density (2.068 g/cm³); potential redox catalysis
1,10-Phenanthroline-5,6-dione (phendione)	None	C₁₂H₆N₂O₂	210.19	Broad-spectrum antimicrobial activity; metal complexation

Key Observations :

• Electronic Effects: Bromine at the 2-position (ortho to the quinone) increases electron-withdrawing effects, enhancing redox activity and metal-binding affinity compared to the 3-Br derivative .

Antibacterial Activity

• 2-Bromo Derivative : Effective against antibiotic-resistant bacterial strains, likely due to bromine-mediated membrane disruption .
• Phendione : Inhibits bacterial growth by chelating essential metal ions (e.g., Fe³⁺), disrupting metabolic pathways .

Coordination Chemistry and Metal Complexes

• 2-Bromo Derivative: Forms stable complexes with transition metals (e.g., Co, Ru). The bromine atom modulates ligand field strength, altering the redox potentials of metal centers. For example, cobalt complexes with 2-Br-phendione show distinct electrochemical behavior compared to non-brominated analogues .
• 2,9-Dibromo Derivative: Limited studies exist, but its bulkier structure may favor formation of low-spin metal complexes with unique catalytic properties .
• Phendione : Widely used in ruthenium-based "light-switch" complexes for DNA interaction studies. Bromination at the 2-position could enhance photoactivity in such systems .